Cas no 2097937-12-5 (2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide)

• Product Name: 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
• CAS No: 2097937-12-5
• MF: C₁₈H₁₆ClNO₂S
• MW: 345.84314250946
• CID: 5354749
• Update Time: 2025-10-06

2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)acetamide
• 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]acetamide
• 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide

• Inchi： 1S/C18H16ClNO2S/c19-16-5-2-1-4-13(16)10-18(21)20-11-15(14-7-9-23-12-14)17-6-3-8-22-17/h1-9,12,15H,10-11H2,(H,20,21)
• InChI Key： UNBGZEJTSFPGGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC(C1=CC=CO1)C1=CSC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 395
• XLogP3: 4
• Topological Polar Surface Area: 70.5

Additional information on 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide

Comprehensive Overview of 2-(2-Chlorophenyl)-N-[2-(Furan-2-yl)-2-(Thiophen-3-yl)Ethyl]Acetamide (CAS No. 2097937-12-5)

The compound 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS No. 2097937-12-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its hybrid structure, combining chlorophenyl, furan, and thiophene moieties, offers a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with diverse biological targets.

In recent years, the demand for heterocyclic compounds like 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide has surged, driven by their role in developing novel therapeutics and functional materials. The furan-thiophene hybrid core is known for its electron-rich properties, making it valuable in organic electronics and catalysis. Meanwhile, the chlorophenyl group enhances lipophilicity, a critical factor in optimizing drug bioavailability.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Industry professionals often inquire about cost-effective synthesis methods for CAS 2097937-12-5, emphasizing green chemistry principles. Recent advancements in microwave-assisted synthesis and flow chemistry have shown promise in improving yields while reducing environmental impact—a key concern for modern manufacturers.

Another trending topic is the compound's potential in central nervous system (CNS) drug development. The thiophene-furan backbone is structurally analogous to several neuroactive molecules, sparking hypotheses about its blood-brain barrier permeability. Preliminary computational studies suggest favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, though empirical validation remains ongoing.

From a commercial perspective, 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide is classified as a high-value fine chemical. Suppliers highlight its stability under standard storage conditions, with recommended handling in inert atmospheres to preserve its chemical integrity. Analytical techniques like HPLC and LC-MS are typically employed for purity verification, ensuring compliance with pharmaceutical-grade standards.

Environmental and regulatory considerations are also frequently discussed. While not classified as hazardous, its biodegradation pathways and ecotoxicological effects are under scrutiny to align with REACH and EPA guidelines. Researchers advocate for life cycle assessment (LCA) integration during product development to address sustainability metrics early in the R&D pipeline.

In conclusion, CAS 2097937-12-5 represents a compelling case study in multifunctional molecular design. Its intersection of pharmacological relevance, material science utility, and synthetic accessibility positions it as a compound of enduring interest across scientific disciplines. Future research directions may explore its structure-activity relationships (SAR) in greater depth or investigate derivatization strategies to unlock new applications.